Cas no 942950-89-2 (8-ethenyl-9H-Purin-6-amine)

• Product Name: 8-ethenyl-9H-Purin-6-amine
• CAS No: 942950-89-2
• MF: C₇H₇N₅
• MW: 161.163979768753
• CID: 1000828
• Update Time: 2024-02-08

8-ethenyl-9H-Purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 8-ethenyl-9H-Purin-6-amine
• 9H-Purin-6-amine, 8-ethenyl-
• 8-ethenyl-7H-purin-6-amine

• Inchi： 1S/C7H7N5/c1-2-4-11-5-6(8)9-3-10-7(5)12-4/h2-3H,1H2,(H3,8,9,10,11,12)
• InChI Key： JPEPBVPTZSCEQV-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N)NC=1C=C

Computed Properties

• Exact Mass: 161.07
• Monoisotopic Mass: 161.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.5A^2

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 457.8±48.0 °C(Predicted)
• pka: 9.49±0.10(Predicted)